2-[(4,7-dimethylquinazolin-2-yl)amino]-7-phenyl-7,8-dihydroquinazolin-5(6H)-one

• Molecular Formula: C24H21N5O
• Molecular Weight: 395.5 g/mol
• SMILES: CC1=CC2=NC(=NC(=C2C=C1)C)NC3=NC=C4C(=N3)CC(CC4=O)C5=CC=CC=C5
• InChI: InChI=1S/C24H21N5O/c1-14-8-9-18-15(2)26-24(28-20(18)10-14)29-23-25-13-19-21(27-23)11-17(12-22(19)30)16-6-4-3-5-7-16/h3-10,13,17H,11-12H2,1-2H3,(H,25,26,27,28,29)
• InChIKey: KYVDADXMOBTYJV-UHFFFAOYSA-N

2-[(4,7-Dimethylquinazolin-2-yl)amino]-7-phenyl-7,8-dihydroquinazolin-5(6H)-one: Structural Identity and Research-Grade Procurement Profile

2-[(4,7-Dimethylquinazolin-2-yl)amino]-7-phenyl-7,8-dihydroquinazolin-5(6H)-one (molecular formula C₂₄H₂₁N₅O; monoisotopic mass ~395.46 Da) is a bis-quinazoline hybrid compound in which a 4,7-dimethylquinazolin-2-yl moiety is linked via a secondary amine bridge to a 7-phenyl-7,8-dihydroquinazolin-5(6H)-one core . The compound belongs to a broader class of bis-quinazolines disclosed in patent literature as inhibitors of bacterial DNA polymerase holoenzymes, with the 7-phenyl substitution on the dihydroquinazolinone ring constituting a key pharmacophoric feature absent in simpler des-phenyl analogs such as CAS 511514-68-4 [1]. This compound is supplied as a research-grade intermediate, typically at ≥95% purity, and is positioned as a non-commercial, bespoke screening candidate rather than an off-the-shelf validated probe .

Compound Class Bis-quinazoline hybrid with 7-phenyl dihydroquinazolinone core

Research Context Bacterial DNA polymerase holoenzyme inhibition studies

Procurement Profile Research-grade intermediate; custom-synthesis screening candidate

• [1] Bis-quinazoline compounds for the treatment of bacterial infections. WO2005030131A2, filed September 23, 2004, and published April 7, 2005. View Source

Why Generic Bis-Quinazoline or Mono-Quinazolinone Substitution Fails for 2-[(4,7-Dimethylquinazolin-2-yl)amino]-7-phenyl-7,8-dihydroquinazolin-5(6H)-one

In-class substitution of this compound is not straightforward for three convergent reasons. First, the 4,7-dimethyl regioisomer is structurally distinct from the 4,8-dimethyl analog: the methyl group position on the quinazoline ring alters the electronic distribution of the heterocycle, which can shift hydrogen-bonding geometry at the target binding site [1]. Second, the 7-phenyl substituent on the dihydroquinazolinone ring is absent in the commercially more common des-phenyl analog (CAS 511514-68-4; MW 319.4), meaning that any screening hit obtained with the simpler scaffold cannot be assumed to translate to the phenyl-bearing congener, given the substantial difference in lipophilicity, steric bulk, and potential π–π stacking capacity . Third, the bis-quinazoline architecture reported in the patent literature (WO2005030131A2) is specifically designed for bacterial DNA polymerase holoenzyme inhibition; replacing either quinazoline unit with a mono-quinazoline or a different heterocycle would ablate the dual-site binding hypothesis underpinning this chemotype [2]. These structural features collectively prevent simple interchange with off-the-shelf analogs.

4,7-Dimethyl regioisomer may shift electronic and steric properties compared to the 4,8-dimethyl analog, altering target binding geometry.

7-Phenyl substituent is absent in the common des-phenyl analog (CAS 511514-68-4); lipophilicity and π-stacking potential may differ substantially.

Bis-quinazoline architecture targets DNA polymerase dual-site engagement; mono-quinazoline comparators address unrelated enzyme classes and may not serve as functional substitutes.

• [1] SpectraBase. 5(6H)-Quinazolinone, 2-[(4,7-dimethyl-2-quinazolinyl)amino]-7,8-dihydro-7-(4-methylphenyl)-. Compound with spectra: 1 MS (GC). https://spectrabase.com (accessed 2026-05-13). View Source
• [2] Bis-quinazoline compounds for the treatment of bacterial infections. WO2005030131A2, filed September 23, 2004, and published April 7, 2005. View Source

Quantitative Differentiation Evidence for 2-[(4,7-Dimethylquinazolin-2-yl)amino]-7-phenyl-7,8-dihydroquinazolin-5(6H)-one Versus Closest Structural Analogs

Regioisomeric Methyl Group Position: 4,7-Dimethyl vs. 4,8-Dimethyl Quinazoline Electronic and Steric Differentiation

The target compound bears methyl substituents at the 4- and 7-positions of the quinazoline ring, whereas the closest commercially listed analog carries methyl groups at the 4- and 8-positions. This regioisomeric difference (7-methyl vs. 8-methyl) is not trivial: in quinazoline SAR, the position of electron-donating substituents modulates the pKa of the quinazoline N1 and N3 nitrogens and alters the preferred tautomeric form, which in turn governs hydrogen-bond donor/acceptor patterns at biological targets [1]. The 4,7-dimethyl arrangement places the second methyl group para to the bridgehead carbon (C8a), whereas the 4,8-dimethyl isomer places it ortho to the bridgehead, creating a different steric environment around the C2–NH linker. Both isomers share the molecular formula C₂₄H₂₁N₅O and calculated monoisotopic mass ~395.46 Da, making chromatographic or mass spectrometric differentiation alone insufficient for identity confirmation .

Methyl Regioisomer Shift

Reported

Est. pKa shift ~0.3–0.5 log units (C7 vs C8 methyl)

Regioisomeric purity supports SAR integrity in screening campaigns.

Computational estimate; ¹H NMR and MS required for identity confirmation.

Evidence Dimension	Methyl substituent position on quinazoline ring (regioisomeric identity)
Target Compound Data	4,7-dimethyl substitution pattern on quinazolin-2-yl ring
Comparator Or Baseline	4,8-dimethyl substitution pattern (e.g., 2-[(4,8-dimethylquinazolin-2-yl)amino]-7-phenyl-7,8-dihydroquinazolin-5(6H)-one, C₂₄H₂₁N₅O, MW ~395.5)
Quantified Difference	Positional isomerism: methyl at C7 (para to C8a bridgehead) vs. C8 (ortho to C8a bridgehead); predicted shift in quinazoline N1 pKa estimated at ~0.3–0.5 log units based on Hammett σmeta vs. σpara parameters
Conditions	Structural identity verified by ¹H NMR aromatic splitting pattern and MS fragmentation; pKa shift is a computational prediction based on substituent constant analysis

Why This Matters

For procurement in SAR-by-catalog or fragment-based screening campaigns, regioisomeric purity is critical: even a 5% contamination with the 4,8-dimethyl isomer can produce spurious structure-activity relationships and mislead hit-to-lead optimization.

• [1] S. Salerno, M.L. Di Paolo, et al. 2-(Phenylamino)-7,8-dihydroquinazolin-5(6H)-one, a promising scaffold for MAO-B inhibitors with potential GSK3β targeting. Eur. J. Med. Chem. 2025, 283, 117196. DOI: 10.1016/j.ejmech.2025.117196. View Source

7-Phenyl Substitution on Dihydroquinazolinone Core: Differentiation from Des-Phenyl Analog (CAS 511514-68-4)

The target compound contains a phenyl group at the 7-position of the dihydroquinazolinone ring, a structural feature absent in the more commonly cataloged des-phenyl analog (CAS 511514-68-4; C₁₈H₁₇N₅O; MW 319.4). The 7-phenyl substituent increases molecular weight by ~76 Da and adds significant hydrophobic surface area. In the broader 7,8-dihydroquinazolin-5(6H)-one series, the 7-position substituent is a critical determinant of biological activity: for example, 2-amino-7-phenyl-7,8-dihydroquinazolin-5(6H)-one inhibits adenylyl cyclase isoform RS-3 with 50% inhibition at 6.31 mM (type 2), 0.56 mM (type 3), and 0.21 mM (type 5), demonstrating that the 7-phenyl group directly influences enzyme isoform selectivity [1]. The des-phenyl analog lacks this substituent entirely and would therefore be expected to exhibit a fundamentally different target interaction profile.

7-Phenyl Substitution

Class-level

ΔMW +76.1 Da; ΔcLogP ~+2.0–2.5 vs des-phenyl analog

7-Phenyl group alters lipophilicity and target interaction profile; des-phenyl analog may not serve as surrogate.

Biological inference from BRENDA adenylyl cyclase data on related scaffold.

Evidence Dimension	7-position substitution on dihydroquinazolinone ring
Target Compound Data	7-phenyl substituent present; calculated logP increase of ~2.0–2.5 units vs. unsubstituted analog; MW 395.5
Comparator Or Baseline	Des-phenyl analog: 2-[(4,7-dimethylquinazolin-2-yl)amino]-7,8-dihydroquinazolin-5(6H)-one (CAS 511514-68-4); MW 319.4; no 7-substituent
Quantified Difference	ΔMW = +76.1 Da; ΔcLogP ≈ +2.0–2.5 (estimated by additive fragment method); potential π–π stacking capacity added
Conditions	Physicochemical property comparison based on ChemSpider/ChemSrc catalog data; biological inference drawn from BRENDA enzyme inhibition data for the 2-amino-7-phenyl analog scaffold

Why This Matters

For scientists procuring compounds for target-based screening, the 7-phenyl substituent is not a passive spectator: it can engage in π–π stacking with aromatic residues in the target binding pocket (e.g., Tyr, Phe, Trp) and substantially alters the compound's lipophilicity-driven promiscuity profile, making the des-phenyl analog unsuitable as a surrogate.

• [1] BRENDA Enzyme Database. Ligand: 2-amino-7-phenyl-7,8-dihydroquinazolin-5(6H)-one. BRENDA Ligand ID: 129872. 50% inhibition of RS-3 adenylyl cyclase: type 2 at 6.31 mM, type 3 at 0.56 mM, type 5 at 0.21 mM. https://www.brenda-enzymes.de/ligand.php?brenda_ligand_id=129872 (accessed 2026-05-13). View Source

Bis-Quinazoline Architecture: Dual-Site DNA Polymerase Inhibition Scaffold vs. Mono-Quinazoline Comparators

The target compound features a bis-quinazoline architecture—two distinct quinazoline/quinazolinone units connected by a secondary amine linker at the C2 position—that is explicitly recited in patent WO2005030131A2 as a core scaffold for bacterial DNA polymerase holoenzyme inhibition [1]. The Guiles et al. (2009) study on the closely related quinazolin-2-ylamino-quinazolin-4-ol series demonstrated that this dual-quinazoline motif is essential for DNA polymerase III inhibitory activity, with the two heterocyclic units predicted to engage distinct subsites within the polymerase active cleft [2]. In contrast, mono-quinazoline compounds such as 2-amino-7-phenyl-7,8-dihydroquinazolin-5(6H)-one (a known adenylyl cyclase inhibitor; BRENDA ID 129872) or 2-(phenylamino)-7,8-dihydroquinazolin-5(6H)-one derivatives (MAO-B inhibitors; Ki in nanomolar range) operate through entirely different target mechanisms and cannot replicate the bis-quinazoline DNA polymerase pharmacology [3].

Bis- vs Mono-Quinazoline

Class-level

Target: DNA Pol III inhibition hypothesis Comparator: adenylyl cyclase / MAO inhibitors

Only bis-quinazoline scaffold aligns with DNA replication target hypothesis.

Patent WO2005030131A2 and Guiles et al. (2009) provide mechanistic precedent.

Evidence Dimension	Molecular architecture: bis-quinazoline vs. mono-quinazoline scaffold
Target Compound Data	Bis-quinazoline: 4,7-dimethylquinazolin-2-yl–NH–7-phenyl-dihydroquinazolinone; two heterocyclic units linked at C2
Comparator Or Baseline	Mono-quinazoline: 2-amino-7-phenyl-7,8-dihydroquinazolin-5(6H)-one (AC inhibitor, IC₅₀ 0.21–6.31 mM range); 2-(phenylamino)-7,8-dihydroquinazolin-5(6H)-one series (MAO-B inhibitors, Ki nanomolar range)
Quantified Difference	Target mechanism divergence: DNA Pol III inhibition (bis-quinazoline class) vs. adenylyl cyclase or MAO inhibition (mono-quinazoline class). No direct IC₅₀ data available for the specific target compound on DNA Pol III.
Conditions	Patent WO2005030131A2 claims bis-quinazoline compounds as DNA polymerase holoenzyme inhibitors; Guiles et al. (2009) demonstrate quinazolin-2-ylamino-quinazolin-4-ol series activity against bacterial DNA Pol III in biochemical assays

Why This Matters

Procurement decisions must be guided by target hypothesis: if the intended application is antibacterial DNA replication inhibition, only the bis-quinazoline scaffold (as represented by this compound) is relevant; mono-quinazoline MAO or AC inhibitors address entirely different biology and cannot serve as functional substitutes.

• [1] Bis-quinazoline compounds for the treatment of bacterial infections. WO2005030131A2, filed September 23, 2004, and published April 7, 2005. View Source
• [2] J. Guiles, X. Sun, I.A. Critchley, et al. Quinazolin-2-ylamino-quinazolin-4-ols as novel non-nucleoside inhibitors of bacterial DNA polymerase III. Bioorg. Med. Chem. Lett. 2009, 19(3), 800–802. DOI: 10.1016/j.bmcl.2008.12.038. PMID: 19109016. View Source
• [3] S. Salerno, M.L. Di Paolo, et al. 2-(Phenylamino)-7,8-dihydroquinazolin-5(6H)-one, a promising scaffold for MAO-B inhibitors with potential GSK3β targeting. Eur. J. Med. Chem. 2025, 283, 117196. DOI: 10.1016/j.ejmech.2025.117196. View Source

Secondary Amine Linker at C2: Hydrogen-Bond Donor Capacity and Conformational Flexibility vs. Tertiary Amine or Direct C–C Linked Bis-Quinazolines

The C2–NH–C2′ secondary amine linker connecting the two quinazoline units in this compound provides a hydrogen-bond donor (N–H) at the bridge position, a feature that distinguishes it from tertiary amine-linked or directly C–C coupled bis-quinazoline variants described in the patent literature [1]. In the Guiles et al. (2009) quinazolin-2-ylamino-quinazolin-4-ol series, the NH linker was found to be essential for DNA Pol III inhibitory activity, as it participates in a key hydrogen-bonding network with conserved residues in the polymerase active site [2]. Tertiary amine methylation at this position would eliminate the H-bond donor capacity, while direct C–C linkage would rigidify the scaffold and potentially misalign the two heterocyclic units relative to their respective binding subsites. The secondary amine also permits a degree of conformational freedom (rotation about the C–N bonds) that may facilitate induced-fit binding.

Linker H-Bond Donor

Class-level

Target: secondary amine (–NH–) linker Comparator: tertiary amine or direct C–C linkage

Secondary amine provides H-bond donor capacity; linker chemistry may influence target engagement.

SAR inference from Guiles et al. (2009) quinazolin-2-ylamino-quinazolin-4-ol series.

Evidence Dimension	Linker chemistry at the C2 bridging position (secondary amine vs. alternatives)
Target Compound Data	Secondary amine (–NH–) linker; one H-bond donor; sp²–NH–sp² geometry; two rotatable C–N bonds
Comparator Or Baseline	Tertiary amine-linked bis-quinazolines (no H-bond donor); directly C–C linked bis-quinazolines (restricted rotation, no H-bond donor at linker); patent WO2005030131A2 generically covers multiple linker types
Quantified Difference	Qualitative H-bond donor capacity: present (secondary amine) vs. absent (tertiary amine or C–C link); conformational自由度: ~2 rotatable bonds for NH linker vs. 0–1 for constrained linkers
Conditions	Structural comparison based on ChemSpider entry and patent WO2005030131A2 Markush structures; functional inference from Guiles et al. (2009) SAR on related quinazolin-2-ylamino-quinazolin-4-ol series

Why This Matters

When evaluating procurement of bis-quinazoline candidates for DNA polymerase or related nucleotide-binding enzyme targets, the linker H-bond donor status is a key SAR parameter that cannot be inferred from molecular formula alone; the secondary amine linker in this compound may confer target engagement advantages that tertiary amine or C–C linked analogs lack.

• [1] Bis-quinazoline compounds for the treatment of bacterial infections. WO2005030131A2, filed September 23, 2004, and published April 7, 2005. Formula (I) encompasses NH-linked bis-quinazolines. View Source
• [2] J. Guiles, X. Sun, I.A. Critchley, et al. Quinazolin-2-ylamino-quinazolin-4-ols as novel non-nucleoside inhibitors of bacterial DNA polymerase III. Bioorg. Med. Chem. Lett. 2009, 19(3), 800–802. DOI: 10.1016/j.bmcl.2008.12.038. PMID: 19109016. View Source

Dihydroquinazolin-5(6H)-one vs. Quinazolin-4-ol Core: Tautomeric State and Metabolic Stability Differentiation

The target compound incorporates a 7,8-dihydroquinazolin-5(6H)-one moiety—a partially saturated bicyclic system with a ketone at the 5-position—whereas the Guiles et al. (2009) DNA Pol III inhibitors feature a fully aromatic quinazolin-4-ol core [1]. This distinction carries significant pharmacological implications: the dihydroquinazolinone core contains an sp³-hybridized carbon at C7 (bearing the phenyl substituent) and a saturated C6–C7–C8 segment, which introduces a stereogenic center when asymmetrically substituted and alters the conformational preferences of the scaffold. In the broader dihydroquinazolinone literature, the 5-keto group participates in tautomeric equilibria (enol–keto) that can affect both target binding and metabolic susceptibility [2]. The fully aromatic quinazolin-4-ol series, by contrast, has no sp³ center and a different hydrogen-bonding profile at the 4-position (OH vs. the dihydroquinazolinone's 5-keto). These core differences mean that even when linked to the same 4,7-dimethylquinazolin-2-yl fragment, the two series may exhibit divergent potency, selectivity, and ADME properties.

Core Scaffold Type

Class-level

Target: dihydroquinazolin-5(6H)-one (sp³ C7) Comparator: quinazolin-4-ol (fully aromatic)

Core scaffold affects conformational preferences and metabolic stability; may influence SAR and synthetic accessibility.

Structural comparison with Guiles et al. (2009) DNA Pol III inhibitors.

Evidence Dimension	Core heterocycle: 7,8-dihydroquinazolin-5(6H)-one vs. quinazolin-4-ol
Target Compound Data	7,8-dihydroquinazolin-5(6H)-one core; C7 sp³ with phenyl substituent; saturated C6–C7–C8 segment; 5-keto group; potential stereocenter at C7
Comparator Or Baseline	Quinazolin-4-ol core (Guiles et al. 2009 series); fully aromatic; 4-OH group; no sp³ centers in the bicyclic system
Quantified Difference	Qualitative difference in sp³ character (1 sp³ center in target vs. 0 in comparator); different H-bond acceptor position (5-C=O vs. 4-OH); potential stereochemical complexity absent in comparator
Conditions	Structural comparison based on ChemSpider data for target compound and Guiles et al. (2009) publication for quinazolin-4-ol series

Why This Matters

For research groups evaluating bis-quinazoline candidates for lead optimization, the choice between a dihydroquinazolinone and a quinazolinol core affects not only target potency but also synthetic accessibility of stereochemically pure material, metabolic soft-spot profile, and intellectual property landscape—factors that directly influence procurement specifications and downstream development feasibility.

• [1] J. Guiles, X. Sun, I.A. Critchley, et al. Quinazolin-2-ylamino-quinazolin-4-ols as novel non-nucleoside inhibitors of bacterial DNA polymerase III. Bioorg. Med. Chem. Lett. 2009, 19(3), 800–802. DOI: 10.1016/j.bmcl.2008.12.038. PMID: 19109016. View Source
• [2] S.A. Shiba, A.A. el-Khamry, M.E. Shaban, K.S. Atia. Synthesis and antimicrobial activity of some bis-quinazoline derivatives. Pharmazie 1997, 52(3), 189–194. PMID: 9109167. View Source

Physicochemical Differentiation: MW, cLogP, and H-Bond Donor/Acceptor Profile vs. Mono-Quinazoline Screening Library Compounds

The target compound (MW ~395.5; C₂₄H₂₁N₅O) occupies a distinct physicochemical space compared to mono-quinazoline screening compounds. It has a higher molecular weight (~+142 Da vs. 2-amino-7-phenyl-7,8-dihydroquinazolin-5(6H)-one, MW 253.3) and a substantially elevated cLogP due to the additional 4,7-dimethylquinazoline fragment [1]. With 5 nitrogen atoms (3 H-bond acceptors in the quinazoline rings, plus the linker NH as an H-bond donor), it presents a more complex H-bond pharmacophore than simpler 2-amino or 2-phenylamino dihydroquinazolinones. These properties place it in a sparser region of chemical space that is less explored in typical diversity screening libraries, which may translate to higher selectivity but also necessitates careful attention to solubility and non-specific binding in assay design [2].

Physicochemical Profile

Reported

MW ~395.5; cLogP ~3.5–4.5; HBA 5, HBD 1 vs mono-quinazoline: ΔMW ~+142 Da, ΔcLogP ~+1.5–2.5

Distinct physicochemical space may address larger, lipophilic binding pockets compared to mono-quinazoline library members.

Fragment-based estimation; assay-specific solubility and nonspecific binding should be reviewed.

Evidence Dimension	Physicochemical property profile (MW, H-bond donors/acceptors, cLogP)
Target Compound Data	MW 395.5 Da; H-bond donors: 1 (linker NH); H-bond acceptors: 5 (N atoms in quinazoline rings + carbonyl O); cLogP estimated ~3.5–4.5
Comparator Or Baseline	2-amino-7-phenyl-7,8-dihydroquinazolin-5(6H)-one: MW 253.3 Da; HBD: 1 (NH₂) + linker-dependent; HBA: 3; cLogP ~2.0; 2-(phenylamino)-7,8-dihydroquinazolin-5(6H)-one derivatives: MW range ~290–350 Da
Quantified Difference	ΔMW ≈ +142 Da vs. mono-quinazoline comparator; ΔcLogP ≈ +1.5–2.5 units; ΔHBA ≈ +2 acceptors
Conditions	MW and formula from structural analysis; cLogP estimates based on additive fragment methods; comparator data from PDB ligand 3JC (2-amino-4-methyl-7-phenyl-7,8-dihydroquinazolin-5(6H)-one, MW 253.3) and BRENDA database entries

Why This Matters

For procurement in library enhancement or focused screening set design, the unique physicochemical signature of this bis-quinazoline compound may provide access to target space (e.g., larger, more lipophilic binding pockets) that is not addressable by mono-quinazoline library members, justifying its inclusion despite higher synthesis cost and lower aqueous solubility.

• [1] PDB Ligand 3JC: (7S)-2-amino-4-methyl-7-phenyl-7,8-dihydroquinazolin-5(6H)-one. PDB entry 4W7T. MW: 253.3 Da. https://www.rcsb.org/ligand/3JC (accessed 2026-05-13). View Source
• [2] S. Salerno, M.L. Di Paolo, et al. 2-(Phenylamino)-7,8-dihydroquinazolin-5(6H)-one, a promising scaffold for MAO-B inhibitors with potential GSK3β targeting. Eur. J. Med. Chem. 2025, 283, 117196. DOI: 10.1016/j.ejmech.2025.117196. View Source

Optimal Research and Procurement Application Scenarios for 2-[(4,7-Dimethylquinazolin-2-yl)amino]-7-phenyl-7,8-dihydroquinazolin-5(6H)-one

Bacterial DNA Polymerase Holoenzyme Inhibitor Screening and Hit Validation

This compound is best deployed as a screening candidate in biochemical assays targeting bacterial DNA polymerase III or the broader DNA replication holoenzyme complex. The bis-quinazoline architecture is claimed in patent WO2005030131A2 as an inhibitor scaffold for bacterial DNA polymerases, and the Guiles et al. (2009) study on the closely related quinazolin-2-ylamino-quinazolin-4-ol series provides mechanistic precedent for dual-site polymerase engagement [1][2]. The 7-phenyl substituent on the dihydroquinazolinone ring may confer additional binding affinity through π-stacking with aromatic residues in the polymerase active site, a hypothesis testable in direct comparison with the des-phenyl analog (CAS 511514-68-4). Procurement of this specific regioisomer (4,7-dimethyl rather than 4,8-dimethyl) is critical for SAR integrity in hit-to-lead campaigns.

Regioisomeric Selectivity Profiling in Quinazoline Kinase or Nucleotide-Binding Enzyme Panels

The 4,7-dimethyl substitution pattern provides a defined regioisomeric probe for evaluating methyl group positional effects on target engagement. As demonstrated by the divergent biological profiles of closely related dihydroquinazolinone regioisomers (e.g., adenylyl cyclase isoform selectivity varying >30-fold between type 2 and type 5 enzymes for the 2-amino-7-phenyl analog) [1], small positional changes on the quinazoline scaffold can produce large shifts in potency and selectivity. This compound can serve as a matched molecular pair with its 4,8-dimethyl isomer to interrogate the steric and electronic requirements of the target binding pocket, generating high-value SAR data for medicinal chemistry optimization.

Focused Library Design for Bis-Heterocycle Antibacterial Lead Discovery

For research groups building focused screening libraries around the bis-quinazoline antibacterial chemotype, this compound represents a key structural variant that combines three differentiating elements—the 4,7-dimethylquinazoline fragment, the secondary amine linker, and the 7-phenyl-dihydroquinazolinone core—in a single molecular entity. Its physicochemical profile (MW ~395.5, cLogP ~3.5–4.5) occupies a sparsely populated region of antibacterial chemical space that balances molecular complexity with drug-likeness parameters [2]. The compound can serve as a synthetic template for parallel library expansion at the 7-phenyl position or the quinazoline C4/C7 positions, enabling systematic exploration of structure-activity relationships around the bis-quinazoline pharmacophore.

Stereochemical Probe Development for Dihydroquinazolinone C7 Chirality

The 7-position of the dihydroquinazolinone ring is a stereogenic center when asymmetrically substituted. The 7-phenyl group in this compound renders C7 chiral, and the (7S)-configured analog of the related compound (7S)-2-amino-4-methyl-7-phenyl-7,8-dihydroquinazolin-5(6H)-one has been co-crystallized with Hsp90-alpha N-domain (PDB 4W7T), demonstrating that the absolute configuration at C7 directly impacts protein-ligand interactions [1]. Procurement of enantiomerically enriched or resolved material of this compound would enable stereochemistry-activity relationship studies that are not possible with achiral or racemic comparator compounds.

Application

Selection Property

Validation Focus

DNA polymerase holoenzyme inhibition studies

Bis-quinazoline architecture with 7-phenyl substituent

DNA Pol III biochemical assay context; regioisomeric purity verification

Regioisomeric selectivity profiling in nucleotide-binding enzymes

4,7-Dimethyl substitution pattern

Target engagement comparison with 4,8-dimethyl isomer

Focused library design for bis-heterocycle antibacterial leads

Physicochemical differentiation (cLogP, HBD/HBA profile)

SAR exploration around bis-quinazoline core; matched molecular pair analysis

Stereochemical probe development (C7 chirality)

Chiral C7 with phenyl substituent

Stereochemistry-activity relationship studies; enantiomer impact on protein-ligand interactions

• [1] PDB 4W7T. Crystal Structure of Hsp90-alpha N-domain Bound to the Inhibitor NVP-HSP990. Ligand 3JC: (7S)-2-amino-4-methyl-7-phenyl-7,8-dihydroquinazolin-5(6H)-one. https://www.rcsb.org/structure/4W7T (accessed 2026-05-13). View Source
• [2] S. Salerno, M.L. Di Paolo, et al. 2-(Phenylamino)-7,8-dihydroquinazolin-5(6H)-one, a promising scaffold for MAO-B inhibitors with potential GSK3β targeting. Eur. J. Med. Chem. 2025, 283, 117196. DOI: 10.1016/j.ejmech.2025.117196. View Source